1-(2-Methoxyethyl)-3,5-dimethylpyrazole-4-carbaldehyde

• IUPAC Name: 1-(2-methoxyethyl)-3,5-dimethylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C9H14N2O2/c1-7-9(6-12)8(2)11(10-7)4-5-13-3/h6H,4-5H2,1-3H3
• InChI Key: KSVLHEMPKJIIDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCOC)C)C=O
• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• CAS RN: 1155591-75-5

Description

1-(2-Methoxyethyl)-3,5-dimethylpyrazole-4-carbaldehyde (MDPC) is a chemical compound that has gained attention in scientific research due to its unique properties. MDPC is a pyrazole derivative that has been synthesized using various methods.

Scientific Research Applications

Synthesis and Structural Analysis

• A study by Attaryan et al. (2008) focuses on the synthesis of 1-(2-Hydroxyethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde, highlighting methodologies for creating pyrazole derivatives, which are crucial for further chemical transformations (Attaryan, Antanosyan, & Asratyan, 2008).
• Research by Arderne, Fotsing, & Ndinteh (2021) on the synthesis and structure of pyrazole derivatives, including those related to 1-(2-Methoxyethyl)-3,5-dimethylpyrazole-4-carbaldehyde, provides insights into their crystalline structures and potential applications in material science (Arderne, Fotsing, & Ndinteh, 2021).
• An innovative approach to the synthesis of ellipticines utilizing carbazole derivatives was outlined by Jackson, Jenkins, & Shannon (1977), demonstrating the versatility of pyrazole-related compounds in synthesizing complex molecular structures (Jackson, Jenkins, & Shannon, 1977).

Applications in Polymer and Material Science

• Maślińska-Solich, Macionga, & Turczyn (1995) explored the polyaddition reactions of methacrolein dimer derivatives, indicating the potential of such compounds in developing new polymeric materials with specific properties (Maślińska-Solich, Macionga, & Turczyn, 1995).

Biological and Pharmacological Potential

• A study by Hamed et al. (2020) on the synthesis, characterization, and antimicrobial activity of novel chitosan Schiff bases based on heterocyclic moieties, including pyrazole derivatives, showcases the antimicrobial potential of these compounds (Hamed, Abdelhamid, Saad, Elkady, & Elsabee, 2020).